Cas no 1806752-09-9 (Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806752-09-9
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4813636
• Update Time: 2025-06-15

Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-18-7-4(20-9(10,11)12)3-13-5(8(15)19-2)6(7)14(16)17/h3H,1-2H3
• InChI Key： YDQADVNUYLCSHN-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OC)C(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806752-09-9): A Comprehensive Overview

Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1806752-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential.

The molecular structure of Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate incorporates several functional groups, including methoxy, nitro, and trifluoromethoxy substituents. These groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of these electron-withdrawing and electron-donating groups also influences its electronic characteristics, which are crucial for understanding its interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from pyridine derivatives. The structural features of Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate make it a promising candidate for further exploration in drug discovery. Specifically, the nitro group can be reduced to an amine, providing a versatile handle for further functionalization. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Pyridine derivatives have shown efficacy against a range of diseases due to their ability to interact with biological macromolecules such as proteins and nucleic acids. For instance, studies have demonstrated that certain pyridine-based compounds can inhibit viral proteases and kinases, making them effective against infectious diseases like HIV and hepatitis C.

Moreover, the structural motifs present in Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate align closely with known pharmacophores found in approved drugs. This similarity suggests that it could serve as a scaffold for designing new therapeutic entities with improved pharmacokinetic properties. Researchers have leveraged similar pyridine derivatives to develop drugs that exhibit potent activity against various diseases, including cancer and inflammation.

The synthesis of Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of pyridine derivatives make them suitable candidates for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy moieties can modulate charge transport properties, enhancing device performance.

The growing body of research on Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate underscores its significance as a versatile building block in synthetic chemistry. Ongoing studies aim to explore its potential in various therapeutic areas by modifying its structure through strategic functionalization. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.

As our understanding of molecular interactions continues to evolve, compounds like Methyl 4-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate will play an increasingly pivotal role in shaping the future of drug development. Their unique structural features offer a rich palette for medicinal chemists to design innovative therapies that address unmet medical needs. By harnessing the full potential of this compound, researchers can pave the way for breakthroughs in treating complex diseases.